Cas no 5428-28-4 (6-benzyl-4-methylquinolin-2(1H)-one)

6-benzyl-4-methylquinolin-2(1H)-one structure
5428-28-4 structure
Product Name:6-benzyl-4-methylquinolin-2(1H)-one
CAS No:5428-28-4
MF:C17H15NO
MW:249.307104349136
CID:940459
PubChem ID:224427
Update Time:2025-04-19

6-benzyl-4-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-benzyl-4-methylquinolin-2(1H)-one
    • 6-benzyl-4-methyl-1H-quinolin-2-one
    • CHEMBL1729175
    • HMS3086D15
    • DTXSID80279494
    • NSC-109785
    • SMR001547775
    • NSC-12835
    • DS-015730
    • NSC12835
    • MLS002638286
    • NSC109785
    • 5428-28-4
    • Inchi: 1S/C17H15NO/c1-12-9-17(19)18-16-8-7-14(11-15(12)16)10-13-5-3-2-4-6-13/h2-9,11H,10H2,1H3,(H,18,19)
    • InChI Key: KGCJWFLHTUEGNR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C2C=C(C=CC=2N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 249.11545
  • Monoisotopic Mass: 249.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.135
  • Boiling Point: 455.7°C at 760 mmHg
  • Flash Point: 275.2°C
  • Refractive Index: 1.604
  • PSA: 29.1

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